Cas no 2613383-82-5 (2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol)

• Product Name: 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol
• CAS No: 2613383-82-5
• MF: C₆H₇F₂NOS
• MW: 179.187687158585
• MDL: MFCD33032077
• CID: 5662095
• PubChem ID: 155943682
• Update Time: 2025-11-02

2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2613383-82-5
• [2-(1,1-difluoroethyl)-1,3-thiazol-5-yl]methanol
• EN300-27735007
• 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol

• MDL： MFCD33032077
• Inchi： 1S/C6H7F2NOS/c1-6(7,8)5-9-2-4(3-10)11-5/h2,10H,3H2,1H3
• InChI Key： BJJIRUGUVHWOKD-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C(C)(F)F

Computed Properties

• Exact Mass: 179.02164134g/mol
• Monoisotopic Mass: 179.02164134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol

2-(1,1-Difluoroethyl)-1,3-thiazol-5-ylmethanol (CAS No. 2613383-82-5): A Comprehensive Overview

2-(1,1-Difluoroethyl)-1,3-thiazol-5-ylmethanol (CAS No. 2613383-82-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the thiazole family, which is known for its diverse biological activities and industrial uses. The presence of a difluoroethyl group and a hydroxymethyl moiety on the thiazole ring makes this molecule particularly interesting for researchers and industries alike.

The chemical structure of 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol consists of a five-membered thiazole ring, which is a heterocyclic compound containing both sulfur and nitrogen atoms. The 1,1-difluoroethyl substituent at the 2-position and the methanol group at the 5-position contribute to its distinct physicochemical properties. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.

One of the most intriguing aspects of 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol is its potential role in drug discovery. Thiazole derivatives are well-known for their pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of fluorine atoms, as seen in the difluoroethyl group, often enhances the bioavailability and metabolic stability of pharmaceutical compounds. This has led to increased interest in fluorinated thiazoles as promising candidates for new therapeutic agents.

In addition to pharmaceutical applications, 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol may find use in material science. Fluorinated organic compounds are known for their unique electronic properties, making them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The thiazole ring, with its electron-rich nature, could further enhance these properties, opening up new possibilities for advanced materials.

The synthesis of 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol typically involves multi-step organic reactions, including the formation of the thiazole core and subsequent functionalization with the difluoroethyl and hydroxymethyl groups. Researchers are continually exploring more efficient and sustainable synthetic routes to this compound, with a focus on green chemistry principles and atom economy. Recent advancements in catalytic methods and flow chemistry have shown promise in improving the yield and purity of this valuable intermediate.

From a commercial perspective, the demand for fluorinated thiazole derivatives like 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol is expected to grow in the coming years. This growth is driven by the expanding pharmaceutical and agrochemical industries, particularly in developing novel active ingredients with improved efficacy and safety profiles. Market analysts predict that the global market for such specialized intermediates will experience steady growth, with Asia-Pacific regions showing particularly strong demand.

Quality control and analytical characterization are crucial aspects when working with 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to ensure the compound's purity and identity. These quality assurance measures are particularly important when the compound is intended for use in regulated industries like pharmaceuticals.

Environmental considerations are also important when dealing with fluorinated organic compounds. While 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol itself is not classified as hazardous, proper handling and disposal procedures should always be followed to minimize environmental impact. Researchers are increasingly focusing on developing biodegradable analogues and implementing sustainable production methods to address these concerns.

In conclusion, 2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanol (CAS No. 2613383-82-5) represents an important class of fluorinated thiazole compounds with wide-ranging potential applications. Its unique structural features make it valuable for pharmaceutical research, material science, and other specialized fields. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly significant role in scientific and industrial applications.